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Compound of Interest

Compound Name: 2-(3-Methylphenyl)pyrrolidine

Cat. No.: B1306825

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
available Material Safety Data Sheet (MSDS) information for 2-(3-Methylphenyl)pyrrolidine
(CAS No. 72216-05-8). Due to the limited availability of a complete, experimentally verified
MSDS for this specific compound, this guide incorporates data from supplier information and
infers potential hazards and handling protocols based on the well-documented profiles of the
parent compound, pyrrolidine, and other N-substituted pyrrolidines. All inferred information is
explicitly noted.

Chemical and Physical Properties

2-(3-Methylphenyl)pyrrolidine is a substituted pyrrolidine with a methylphenyl group at the 2-
position. While extensive experimental data is not publicly available, some key properties have
been identified or predicted.
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Property Value Source
CAS Number 72216-05-8 [11[2][3][41[5]
Molecular Formula C11HisN [1112][31[4]
Molecular Weight 161.24 g/mol [11[3114]
Boiling Point (Predicted) 256.7 £ 19.0 °C [6]

Density (Predicted) 0.975 £ 0.06 g/cm3 [6]

pKa (Predicted) 10.21 +0.10 [6]

Purity >95% [1]

Hazard Identification and GHS Classification

Based on available supplier information, 2-(3-Methylphenyl)pyrrolidine is classified with the
following GHS hazard statements.

GHS Hazard Statement Description
H302 Harmful if swallowed.[7][8][9][10]
H319 Causes serious eye irritation.[7][8][11]

Harmful to aquatic life with long lasting effects.
[71[8][10][11]

H412

The GHS pictograms associated with these hazards would likely include an exclamation mark
for "Harmful" and potentially no pictogram for the environmental hazard, depending on the
regulatory jurisdiction.

Below is a logical diagram illustrating the relationship between the compound and its identified
hazards.
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Figure 1: Hazard Identification for 2-(3-Methylphenyl)pyrrolidine

2-(3-Methylphenyl)pyrrolidine

Oral Toxicity Eye Irritation Environmental Hazard

H412: Harmful to aquatic life |

with long lasting effects :

b o o o i — )

!
H302: Harmful if swallowed H319: Causes serious eye irritation :
!

Click to download full resolution via product page
Figure 1: Hazard Identification for 2-(3-Methylphenyl)pyrrolidine

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and the integrity of the compound. The following protocols are based on general best
practices for handling hazardous chemicals and specific recommendations for pyrrolidine
derivatives.

Storage:

o Temperature: Store in a cool, dry, and well-ventilated area, with some suppliers
recommending refrigeration at 2-8°C.

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent
degradation.

o Light: Keep in a dark place, as the compound may be light-sensitive.

o Containers: Keep containers tightly closed to prevent moisture contamination and leakage.
Handling:

¢ Use only in a well-ventilated area, preferably within a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.
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e Do not breathe vapor or mist.
» Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

The following workflow diagram outlines the essential steps for safely handling hazardous
chemicals like 2-(3-Methylphenyl)pyrrolidine in a laboratory setting.
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Figure 2: General Laboratory Safety Workflow
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Figure 2: General Laboratory Safety Workflow
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-(3-
Methylphenyl)pyrrolidine.

PPE Type Specification Rationale

] Chemical safety goggles or a Protects against splashes and
Eye Protection ) S
face shield. eye irritation (H319).

] Chemically resistant gloves )
Hand Protection o Prevents skin contact.
(e.g., nitrile, neoprene).

) ] Laboratory coat, long pants, o )
Skin and Body Protection Minimizes skin exposure.
and closed-toe shoes.

Use in a fume hood. If
_ _ ventilation is inadequate, a Prevents inhalation of harmful
Respiratory Protection ]
NIOSH-approved respirator vapors.

may be necessary.

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or
doctor/physician if you feel unwell.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[12]

 If on Skin: Remove immediately all contaminated clothing. Rinse skin with water/shower.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Fire Fighting Measures

While specific flammability data for 2-(3-Methylphenyl)pyrrolidine is unavailable, the parent
compound, pyrrolidine, is a flammable liquid.[12][13] Therefore, it is prudent to treat this
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compound as potentially flammable.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant
foam, or water spray.

« Unsuitable Extinguishing Media: A direct water jet may spread the fire.

o Hazards from Combustion: May produce toxic fumes of carbon monoxide, carbon dioxide,
and nitrogen oxides.

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate the Area: Remove all personnel from the affected area.

» Ensure Ventilation: Work in a well-ventilated area or fume hood.

o Contain the Spill: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

o Collect the Spill: Carefully collect the absorbed material into a sealed container for proper
disposal.

o Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent and then with
soap and water.

o Personal Protection: Wear appropriate PPE during the entire cleanup process.

Toxicological Information

Detailed toxicological studies on 2-(3-Methylphenyl)pyrrolidine are not readily available. The
"Harmful if swallowed" (H302) classification suggests a moderate level of acute oral toxicity.
The "Causes serious eye irritation” (H319) classification indicates that direct contact with the
eyes can cause significant damage. The toxicity profile of N-substituted pyrrolidines can vary
widely depending on the nature of the substituent. Some pyrrolidine derivatives have shown a
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range of biological activities and toxicities, including developmental and reproductive toxicity in
animal studies for compounds like N-methyl-2-pyrrolidone.[14][15] Therefore, it is crucial to
handle 2-(3-Methylphenyl)pyrrolidine with care and to minimize all routes of exposure.

Ecological Information

The hazard statement "Harmful to aquatic life with long lasting effects" (H412) indicates that
this compound may cause long-term adverse effects in the aquatic environment.[10] Therefore,
it is imperative to prevent its release into drains, soil, or waterways. All waste containing this
compound should be collected and disposed of as hazardous chemical waste in accordance
with local, state, and federal regulations.

Disposal Considerations

Dispose of unused material and contaminated waste in a licensed hazardous waste disposal
facility. Do not allow the material to enter drains or waterways. Follow all applicable
environmental regulations.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is not a substitute for a comprehensive Material Safety Data Sheet (MSDS)
provided by the manufacturer. Users should always consult the most current MSDS for the
specific product they are handling and adhere to all applicable safety regulations and best
practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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